Cas no 68127-19-5 (Diosgenyl-3-di-β-O-glucopyranoside)

Diosgenyl-3-di-β-O-glucopyranoside structure
68127-19-5 structure
Product name:Diosgenyl-3-di-β-O-glucopyranoside
CAS No:68127-19-5
MF:C39H62O13
MW:738.901793956757
CID:837567
PubChem ID:139600660

Diosgenyl-3-di-β-O-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • Diosgenyl-3-di-β-O-glucopyranoside
    • Spirostan,beta-D-glucopyranoside deriv.
    • (3b,25R)-spirost-5-en-3-yl 3-O-b-D-galactopyranosyl-b-D-Glucopyranoside
    • Diosgenyl-3-di-Beta-O-glucopyranoside
    • 68127-19-5
    • Diosgenyl-3-di-O-glucopyranoside
    • (2S,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6R)-3,5-Dihydroxy-2-(hydroxymethyl)-6-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • Spirost
    • Inchi: InChI=1S/C39H62O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-36-33(46)34(30(43)27(16-41)50-36)51-35-32(45)31(44)29(42)26(15-40)49-35/h5,18-19,21-36,40-46H,6-17H2,1-4H3
    • InChI Key: HICKWUOOLVNEHW-UHFFFAOYSA-N
    • SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)O)C)C)C)OC1

Computed Properties

  • Exact Mass: 400.33400
  • Monoisotopic Mass: 738.41904203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 6
  • Complexity: 1330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 21
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 197Ų

Experimental Properties

  • Density: 1.38
  • PSA: 18.46000
  • LogP: 6.82300

Diosgenyl-3-di-β-O-glucopyranoside Production Method

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd